Cas no 685121-13-5 ((Z)-N'-hydroxy-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboximidamide)
(Z)-N'-hydroxy-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboximidamide Chemical and Physical Properties
Names and Identifiers
-
- (Z)-N'-hydroxy-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboximidamide
- F2185-0047
- EN300-265823
- BBL032727
- AKOS000314054
- N'-hydroxy-4,6-dimethyl-2-oxo-1H-pyridine-3-carboximidamide
- 2-Hydroxy-4,6-dimethylpyridine-3-amidoxime, AldrichCPR
- STL373543
- 685121-13-5
- VS-11485
- 1858264-53-5
- N',2-Dihydroxy-4,6-dimethylnicotinimidamide
- 2-Hydroxy-4,6-dimethylpyridine-3-carboxamidoxime
- 1,2-Dihydro-N-hydroxy-4,6-dimethyl-2-oxo-3-pyridinecarboximidamide
- ALBB-035249
- STK351225
- N'-hydroxy-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboximidamide
- N',2-dihydroxy-4,6-dimethylpyridine-3-carboximidamide
- 3-pyridinecarboximidamide, 1,2-dihydro-N'-hydroxy-4,6-dimethyl-2-oxo-
- AKOS015955502
-
- MDL: MFCD08166277
- Inchi: 1S/C8H11N3O2/c1-4-3-5(2)10-8(12)6(4)7(9)11-13/h3,13H,1-2H3,(H2,9,11)(H,10,12)
- InChI Key: SAEMXOONDDYPKB-UHFFFAOYSA-N
- SMILES: O=C1C(/C(=N/O)/N)=C(C)C=C(C)N1
Computed Properties
- Exact Mass: 181.085126602g/mol
- Monoisotopic Mass: 181.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 87.7Ų
(Z)-N'-hydroxy-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboximidamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | Z313421-100mg |
(z)-n'-hydroxy-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboximidamide |
685121-13-5 | 100mg |
$ 50.00 | 2022-06-02 | ||
| TRC | Z313421-500mg |
(z)-n'-hydroxy-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboximidamide |
685121-13-5 | 500mg |
$ 95.00 | 2022-06-02 | ||
| TRC | Z313421-1g |
(z)-n'-hydroxy-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboximidamide |
685121-13-5 | 1g |
$ 135.00 | 2022-06-02 | ||
| eNovation Chemicals LLC | Y1259038-250mg |
2-Hydroxy-4,6-dimethylpyridine-3-carboxamidoxime |
685121-13-5 | 90% | 250mg |
$170 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1259038-1g |
2-Hydroxy-4,6-dimethylpyridine-3-carboxamidoxime |
685121-13-5 | 90% | 1g |
$190 | 2024-06-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1142010-1g |
N-Hydroxy-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboximidamide |
685121-13-5 | 97% | 1g |
¥ƻĕĸŮ | 2023-07-25 | |
| Enamine | EN300-265823-0.05g |
N'-hydroxy-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboximidamide |
685121-13-5 | 95.0% | 0.05g |
$131.0 | 2025-03-20 | |
| Enamine | EN300-265823-0.1g |
N'-hydroxy-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboximidamide |
685121-13-5 | 95.0% | 0.1g |
$138.0 | 2025-03-20 | |
| Enamine | EN300-265823-0.25g |
N'-hydroxy-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboximidamide |
685121-13-5 | 95.0% | 0.25g |
$143.0 | 2025-03-20 | |
| Enamine | EN300-265823-0.5g |
N'-hydroxy-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboximidamide |
685121-13-5 | 95.0% | 0.5g |
$150.0 | 2025-03-20 |
(Z)-N'-hydroxy-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboximidamide Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on (Z)-N'-hydroxy-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboximidamide
Compound Introduction: (Z)-N'-hydroxy-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboximidamide (CAS No. 685121-13-5)
The compound (Z)-N'-hydroxy-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboximidamide, identified by its CAS number 685121-13-5, represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic imidamide derivative has garnered considerable attention due to its unique structural features and promising biological activities. The molecule's intricate framework, featuring a pyridine core with hydroxyl and imidamide functional groups, positions it as a versatile scaffold for drug discovery and therapeutic development.
Recent studies have highlighted the potential of this compound as a modulator of various biological pathways. Its molecular structure suggests interactions with enzymes and receptors that are critical in cellular signaling and metabolic regulation. Specifically, the N'-hydroxy group and the 4,6-dimethyl substituents contribute to its binding affinity and specificity, making it a candidate for targeted therapeutic interventions. Researchers have been particularly interested in its potential applications in treating inflammatory diseases and neurodegenerative disorders.
In the realm of medicinal chemistry, the synthesis of such complex molecules is both challenging and rewarding. The 1,2-dihydropyridine core is well-known for its role in cardiovascular drugs, but modifications to this scaffold can lead to novel compounds with distinct pharmacological profiles. The introduction of the 3-carboximidamide moiety further enhances the compound's reactivity and functional diversity. This allows for further derivatization and optimization, enabling scientists to fine-tune its biological activity for specific therapeutic goals.
The compound's potential is further underscored by its stability under various conditions, which is crucial for pharmaceutical applications. Its robust chemical profile ensures that it can withstand the rigors of formulation and storage without degradation. This stability is particularly important for drug development, where maintaining the integrity of active ingredients is paramount.
Current research is exploring the compound's interactions with biological targets at a molecular level. Advanced computational methods, such as molecular docking and dynamic simulations, are being employed to predict how this molecule might bind to its intended targets. These studies provide valuable insights into its mechanism of action and help in designing more effective derivatives.
The synthesis of (Z)-N'-hydroxy-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboximidamide involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The process requires careful control of reaction conditions to ensure high yield and purity. Techniques such as chromatography and crystallization are often employed to isolate the desired product from impurities.
In conclusion, this compound represents a promising candidate for further research and development in the pharmaceutical industry. Its unique structural features and potential biological activities make it a valuable asset in the quest for new treatments for various diseases. As research continues to uncover more about its properties and applications, it is likely that this molecule will play a significant role in future therapeutic strategies.
685121-13-5 ((Z)-N'-hydroxy-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboximidamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)